Cas no 2282635-27-0 (2H-Pyran, 5-(4-bromophenyl)tetrahydro-2-propyl-, (2R,5S)-rel)

• Product Name: 2H-Pyran, 5-(4-bromophenyl)tetrahydro-2-propyl-, (2R,5S)-rel
• CAS No: 2282635-27-0
• MF: C₁₄H₁₉BrO
• MW: 283.204063653946
• CID: 5147966
• Update Time: 2025-06-20

2H-Pyran, 5-(4-bromophenyl)tetrahydro-2-propyl-, (2R,5S)-rel Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran, 5-(4-bromophenyl)tetrahydro-2-propyl-, (2R,5S)-rel-
• 2H-Pyran, 5-(4-bromophenyl)tetrahydro-2-propyl-, (2R,5S)-rel

• Inchi： 1S/C14H19BrO/c1-2-3-14-9-6-12(10-16-14)11-4-7-13(15)8-5-11/h4-5,7-8,12,14H,2-3,6,9-10H2,1H3/t12-,14-/m1/s1
• InChI Key： OFVASEYLJXOJMU-TZMCWYRMSA-N
• SMILES： [C@H]1(CCC)OC[C@H](C2=CC=C(Br)C=C2)CC1

Experimental Properties

• Density: 1.220±0.06 g/cm3(Predicted)
• Boiling Point: 342.7±35.0 °C(Predicted)

Additional information on 2H-Pyran, 5-(4-bromophenyl)tetrahydro-2-propyl-, (2R,5S)-rel

Introduction to 2H-Pyran, 5-(4-bromophenyl)tetrahydro-2-propyl-, (2R,5S)-rel and Its Significance in Modern Chemical Research

The compound with the CAS number 2282635-27-0, identified as 2H-Pyran, 5-(4-bromophenyl)tetrahydro-2-propyl-, (2R,5S)-rel, represents a fascinating molecule in the realm of organic chemistry and pharmaceutical research. This tetrahydropyran derivative features a unique structural framework that has garnered attention due to its potential applications in drug discovery and synthetic chemistry. The presence of a 4-bromophenyl substituent and a specific (2R,5S)-rel configuration adds layers of complexity and interest, making it a subject of intense study among researchers.

In recent years, the development of novel heterocyclic compounds has been a cornerstone in the pharmaceutical industry. Tetrahydropyran scaffolds are particularly valuable due to their ability to mimic natural products and exhibit diverse biological activities. The specific configuration of the (2R,5S)-rel form suggests a carefully tailored molecular architecture designed to interact with biological targets in a precise manner. This stereochemical specificity is crucial in medicinal chemistry, where even minor changes in configuration can significantly alter pharmacological properties.

The 4-bromophenyl moiety in this compound introduces a region rich in electronic and steric interactions. Bromine is an electronegative atom that can influence electronic distributions across the molecule, potentially affecting its reactivity and binding affinity. Such features make this compound an attractive candidate for further exploration in the design of small-molecule inhibitors or modulators. The combination of these structural elements positions 2H-Pyran, 5-(4-bromophenyl)tetrahydro-2-propyl-, (2R,5S)-rel as a promising intermediate in synthetic pathways leading to more complex pharmacologically active molecules.

Recent advancements in computational chemistry have enabled researchers to predict the biological behavior of molecules with remarkable accuracy before experimental validation. The structural features of this compound, particularly the brominated aromatic ring and the tetrahydropyran core, are consistent with motifs found in known bioactive agents. This alignment with established pharmacophores suggests that derivatives of this compound may exhibit interesting interactions with biological targets such as enzymes or receptors.

One of the most compelling aspects of this molecule is its potential role in the development of novel therapeutic agents. The (2R,5S)-rel configuration is not arbitrary; it reflects a deliberate choice based on insights gained from previous studies involving similar scaffolds. Such stereochemical control is essential for achieving desired pharmacological outcomes. Researchers are particularly interested in how the spatial arrangement of atoms influences interactions with biological systems, making this compound a valuable tool for investigating structure-activity relationships.

The synthesis of this compound also presents an opportunity for innovation in synthetic methodologies. The presence of both the bromine atom and the tetrahydropyran ring offers multiple avenues for functionalization. Advanced synthetic techniques can be employed to modify various parts of the molecule while preserving its core structure. This flexibility is crucial for generating libraries of derivatives that can be screened for biological activity. Such libraries are instrumental in high-throughput screening campaigns aimed at identifying lead compounds for further development.

In conclusion, 2H-Pyran, 5-(4-bromophenyl)tetrahydro-2-propyl-, (2R,5S)-rel (CAS number 2282635-27-0) stands out as a significant molecule with potential applications across multiple domains of chemical research. Its unique structural features, including the 4-bromophenyl substituent and the specific (2R,5S)-rel configuration, make it an intriguing candidate for drug discovery efforts. As research continues to uncover new applications for heterocyclic compounds like this one, it is likely that this molecule will play an increasingly important role in advancing our understanding of molecular interactions and developing new therapeutic strategies.